4,6-Dichloro-5-nitropyrimidin-2-amine
Overview
Description
4,6-Dichloro-5-nitropyrimidin-2-amine is a chemical compound with the molecular formula C4H2Cl2N4O2 . It has a molecular weight of 208.99 . It is used as an intermediate in the preparation of nitropyrimidines, which are used as inactivators of the DNA repairing protein MGMT . It is also known to bind to human DNA .
Molecular Structure Analysis
The InChI code for 4,6-Dichloro-5-nitropyrimidin-2-amine is 1S/C4H2Cl2N4O2/c5-2-1(10(11)12)3(6)9-4(7)8-2/h(H2,7,8,9) . The InChI key is KIOZJDBYVRMAGM-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
4,6-Dichloro-5-nitropyrimidin-2-amine is a powder with a melting point of 248-250°C . It has a density of 1.834±0.06 g/cm3 at 20°C and 760 Torr .Scientific Research Applications
Chemical Synthesis
“4,6-Dichloro-5-nitropyrimidin-2-amine” is used as an intermediate in chemical synthesis . It plays a crucial role in the preparation of various chemical compounds.
Preparation of Nitropyrimidines
This compound is an intermediate required for the preparation of nitropyrimidines . Nitropyrimidines are important because they can inactivate the DNA repairing protein MGMT .
Drug Development
In the field of drug development, “4,6-Dichloro-5-nitropyrimidin-2-amine” can be used to develop drugs that target the DNA repairing protein MGMT . By inactivating this protein, it could potentially enhance the effectiveness of certain cancer treatments.
Material Science
In material science, this compound can be used in the development of new materials. Its unique chemical structure can contribute to the properties of the resulting material .
Biological Research
In biological research, “4,6-Dichloro-5-nitropyrimidin-2-amine” can be used to study the effects of nitropyrimidines on various biological processes .
Safety and Handling
The safety and handling of “4,6-Dichloro-5-nitropyrimidin-2-amine” is also a significant area of research. Understanding the potential hazards and necessary precautions can contribute to safer laboratory practices .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4,6-dichloro-5-nitropyrimidin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2Cl2N4O2/c5-2-1(10(11)12)3(6)9-4(7)8-2/h(H2,7,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KIOZJDBYVRMAGM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(N=C(N=C1Cl)N)Cl)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2Cl2N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dichloro-5-nitropyrimidin-2-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Methyloctahydropyrrolo[3,4-b]pyrrole](/img/structure/B168697.png)
